molecular formula C7H11NO2S B6155036 4-(thiolan-3-yl)-1,3-oxazolidin-2-one CAS No. 1694089-95-6

4-(thiolan-3-yl)-1,3-oxazolidin-2-one

Cat. No. B6155036
CAS RN: 1694089-95-6
M. Wt: 173.2
InChI Key:
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Description

4-(Thiolan-3-yl)-1,3-oxazolidin-2-one (4-TOL) is an organosulfur compound that belongs to the family of oxazolidin-2-one derivatives. It is a colorless solid that is soluble in organic solvents and has an aromatic smell. 4-TOL is widely used in chemical synthesis, as a reagent in organic synthesis, and as an intermediate in the synthesis of pharmaceuticals. It has also been studied for its potential applications in biomedicine and its ability to act as an antioxidant.

Mechanism of Action

The mechanism of action of 4-(thiolan-3-yl)-1,3-oxazolidin-2-one is not fully understood. It is known to inhibit the activity of enzymes involved in the growth of cancer cells, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Additionally, this compound has been shown to have antioxidant properties, which may be due to its ability to scavenge reactive oxygen species (ROS).
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. It has been found to inhibit the growth of cancer cells, and it has been shown to reduce inflammation. Additionally, it has been found to have antioxidant properties, which may be due to its ability to scavenge reactive oxygen species (ROS).

Advantages and Limitations for Lab Experiments

The advantages of using 4-(thiolan-3-yl)-1,3-oxazolidin-2-one in laboratory experiments include its ease of synthesis, its low cost, and its high purity. Additionally, this compound has been found to have a wide range of potential applications in biomedicine and chemical synthesis. The main limitation of this compound is that its mechanism of action is not fully understood, and further research is needed to fully elucidate its effects.

Future Directions

Future research on 4-(thiolan-3-yl)-1,3-oxazolidin-2-one should focus on further elucidating its mechanism of action, as well as its effects on biochemical and physiological processes. Additionally, further research is needed to explore its potential applications in biomedicine, such as its ability to inhibit the growth of cancer cells and its potential to act as an anti-inflammatory agent. Additionally, further research should investigate the potential of this compound to be used as an antioxidant and its potential to be used in chemical synthesis.

Synthesis Methods

4-(thiolan-3-yl)-1,3-oxazolidin-2-one can be synthesized from the reaction of thiolan-3-yl chloride and 2-hydroxyethyl oxazolidin-2-one in the presence of a base such as sodium hydroxide. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 0-5°C. The reaction is complete within 30 minutes and yields a pure product.

Scientific Research Applications

4-(thiolan-3-yl)-1,3-oxazolidin-2-one has been studied for its potential applications in biomedicine, particularly in the field of cancer research. It has been shown to have properties that make it useful as a chemopreventive agent, and it has been studied for its ability to inhibit the growth of cancer cells. Additionally, this compound has been found to have antioxidant properties and has been studied for its potential to be used as an anti-inflammatory agent.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(thiolan-3-yl)-1,3-oxazolidin-2-one involves the reaction of thiolane with ethyl chloroformate followed by cyclization with hydroxylamine hydrochloride to form the oxazolidinone ring.", "Starting Materials": [ "Thiolane", "Ethyl chloroformate", "Hydroxylamine hydrochloride" ], "Reaction": [ "Thiolane is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form the corresponding thiolane ester.", "The thiolane ester is then reacted with hydroxylamine hydrochloride in the presence of a base such as sodium carbonate to form the oxazolidinone ring.", "The resulting product is purified by recrystallization to obtain 4-(thiolan-3-yl)-1,3-oxazolidin-2-one." ] }

CAS RN

1694089-95-6

Molecular Formula

C7H11NO2S

Molecular Weight

173.2

Purity

95

Origin of Product

United States

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